molecular formula C9H11BrFNO B13292036 (3R)-3-Amino-3-(2-bromo-6-fluorophenyl)propan-1-OL

(3R)-3-Amino-3-(2-bromo-6-fluorophenyl)propan-1-OL

Cat. No.: B13292036
M. Wt: 248.09 g/mol
InChI Key: ZCFBOPMONRUFNJ-MRVPVSSYSA-N
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Description

(3R)-3-Amino-3-(2-bromo-6-fluorophenyl)propan-1-OL is a chiral amino alcohol featuring a phenyl ring substituted with bromine (2-position) and fluorine (6-position), along with a hydroxyl group and an amino group on the propanol backbone. Its molecular formula is C₉H₁₁BrFNO, with a molecular weight of 248.09 g/mol . The compound's stereochemistry (R-configuration) and halogen substituents make it a valuable scaffold in medicinal chemistry, particularly for studying enzyme-substrate interactions and receptor binding .

Properties

Molecular Formula

C9H11BrFNO

Molecular Weight

248.09 g/mol

IUPAC Name

(3R)-3-amino-3-(2-bromo-6-fluorophenyl)propan-1-ol

InChI

InChI=1S/C9H11BrFNO/c10-6-2-1-3-7(11)9(6)8(12)4-5-13/h1-3,8,13H,4-5,12H2/t8-/m1/s1

InChI Key

ZCFBOPMONRUFNJ-MRVPVSSYSA-N

Isomeric SMILES

C1=CC(=C(C(=C1)Br)[C@@H](CCO)N)F

Canonical SMILES

C1=CC(=C(C(=C1)Br)C(CCO)N)F

Origin of Product

United States

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of (3R)-3-Amino-3-(2-bromo-6-fluorophenyl)propan-1-OL typically involves the following steps:

    Starting Material: The synthesis begins with a suitable precursor such as 2-bromo-6-fluorobenzaldehyde.

    Aldol Reaction: The precursor undergoes an aldol reaction with a suitable amine to form an intermediate.

    Reduction: The intermediate is then reduced using a reducing agent like sodium borohydride to yield the final product, (3R)-3-Amino-3-(2-bromo-6-fluorophenyl)propan-1-OL.

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The process is optimized for yield and purity, often involving advanced techniques such as continuous flow reactors and automated synthesis.

Chemical Reactions Analysis

Types of Reactions

    Oxidation: The compound can undergo oxidation reactions, typically resulting in the formation of corresponding ketones or aldehydes.

    Reduction: Reduction reactions can further reduce the amino group to form amines.

    Substitution: The bromine atom can be substituted with other nucleophiles in substitution reactions.

Common Reagents and Conditions

    Oxidation: Common oxidizing agents include potassium permanganate and chromium trioxide.

    Reduction: Sodium borohydride and lithium aluminum hydride are frequently used reducing agents.

    Substitution: Nucleophiles such as hydroxide ions or alkoxide ions are used in substitution reactions.

Major Products

    Oxidation: Formation of ketones or aldehydes.

    Reduction: Formation of secondary or tertiary amines.

    Substitution: Formation of substituted phenyl derivatives.

Scientific Research Applications

(3R)-3-Amino-3-(2-bromo-6-fluorophenyl)propan-1-OL: has a wide range of applications in scientific research:

    Chemistry: Used as a building block in the synthesis of more complex molecules.

    Biology: Studied for its potential biological activity and interactions with biomolecules.

    Medicine: Investigated for its potential therapeutic properties, including its role as a precursor in drug synthesis.

    Industry: Utilized in the production of specialty chemicals and materials.

Mechanism of Action

The exact mechanism of action of (3R)-3-Amino-3-(2-bromo-6-fluorophenyl)propan-1-OL depends on its specific application. Generally, it interacts with molecular targets such as enzymes or receptors, modulating their activity through binding interactions. The pathways involved can vary, but often include signal transduction and metabolic pathways.

Comparison with Similar Compounds

Structural and Halogen-Substituent Variations

The table below highlights key structural differences between the target compound and analogs:

Compound Name Molecular Formula Substituent Positions Halogen Type Molecular Weight (g/mol) Key Features
(3R)-3-Amino-3-(2-bromo-6-fluorophenyl)propan-1-OL C₉H₁₁BrFNO 2-Br, 6-F Br, F 248.09 R-configuration; dual halogenation
(3S)-3-Amino-3-(3-bromo-5-fluorophenyl)propan-1-OL C₉H₁₁BrFNO 3-Br, 5-F Br, F 248.09 S-configuration; enantiomeric pair
(3R)-3-Amino-3-(2-bromo-4-fluorophenyl)propan-1-OL C₉H₁₁BrFNO 2-Br, 4-F Br, F 248.09 Altered F position; impacts receptor binding
(3R)-3-Amino-3-(3,4-dibromophenyl)propan-1-OL C₉H₁₁Br₂NO 3-Br, 4-Br Br 307.01 Dual Br substituents; enhanced lipophilicity
(3R)-3-Amino-3-(5-chloro-2-fluorophenyl)propan-1-OL C₉H₁₁ClFNO 5-Cl, 2-F Cl, F 233.65 Chlorine substitution; altered reactivity

Key Observations :

  • Halogen Position : The 2-bromo-6-fluoro arrangement in the target compound creates distinct steric and electronic effects compared to analogs with halogens at positions 3/5 or 4/5. This positioning influences π-π stacking and hydrogen-bonding capabilities in biological systems .
  • Stereochemistry: The R-configuration enhances binding affinity to chiral targets (e.g., enzymes) compared to the S-enantiomer, as seen in (3S)-3-Amino-3-(3-bromo-5-fluorophenyl)propan-1-OL .

Physicochemical and Reactivity Profiles

  • Solubility: The dual halogenation (Br and F) increases lipophilicity compared to non-halogenated analogs like 3-Amino-1-phenylpropan-1-OL, improving membrane permeability but reducing aqueous solubility .

Mechanistic Insights :

  • The target compound’s fluorine atom enhances hydrogen-bonding with biological targets (e.g., kinases), while bromine contributes to hydrophobic interactions. This dual effect is absent in mono-halogenated analogs .

Biological Activity

(3R)-3-Amino-3-(2-bromo-6-fluorophenyl)propan-1-OL is a chiral compound known for its distinctive structural features, including an amino group and halogen substituents (bromine and fluorine). These characteristics contribute to its potential biological activity, particularly in pharmacology and medicinal chemistry. This article explores the compound's biological activity, mechanisms of action, and relevant case studies.

The molecular formula of (3R)-3-Amino-3-(2-bromo-6-fluorophenyl)propan-1-OL is C9H11BrFNO, with a molecular weight of approximately 248.09 g/mol. The presence of the amino group facilitates hydrogen bonding with biological macromolecules, enhancing its interaction with enzymes and receptors.

PropertyValue
Molecular FormulaC9H11BrFNO
Molecular Weight248.09 g/mol
Chiral CenterYes
Functional GroupsAmino, Bromo, Fluoro

The biological activity of (3R)-3-Amino-3-(2-bromo-6-fluorophenyl)propan-1-OL can be attributed to its interactions with various molecular targets:

  • Enzyme Binding : The compound exhibits significant binding affinity to several enzymes due to its halogen substituents, which enhance its interaction profile compared to non-halogenated analogs .
  • Receptor Modulation : It has been shown to modulate the activity of specific receptors, potentially influencing signaling pathways involved in various physiological processes .

Biological Activity Studies

Research has demonstrated that (3R)-3-Amino-3-(2-bromo-6-fluorophenyl)propan-1-OL possesses notable biological activities, including:

  • Antimicrobial Activity : Preliminary studies indicate that this compound exhibits antimicrobial properties against certain bacterial strains.
  • Anticancer Potential : In vitro studies suggest that it may inhibit the growth of cancer cells by interfering with cellular signaling pathways.
  • Neuroprotective Effects : The compound has shown promise in protecting neuronal cells from oxidative stress and apoptosis.

Case Study: Anticancer Activity

A study conducted on various derivatives of amino alcohols found that (3R)-3-Amino-3-(2-bromo-6-fluorophenyl)propan-1-OL exhibited significant cytotoxicity against human cancer cell lines. The mechanism was linked to the compound's ability to induce apoptosis through the activation of caspase pathways .

Structure-Activity Relationship (SAR)

The structure-activity relationship studies reveal that the positioning of halogen atoms significantly influences the biological activity of related compounds. For instance, variations in bromine and fluorine substitution patterns can lead to different binding affinities and selectivity towards specific biological targets.

Table 2: Structure-Activity Relationship Summary

Compound VariantBiological ActivityBinding Affinity
(3R)-3-Amino-3-(2-bromo-6-fluorophenyl)propan-1-OLHigh Anticancer ActivityStrong
(3R)-3-Amino-3-(2-bromo-4-fluorophenyl)propan-1-OLModerate Anticancer ActivityModerate
Non-halogenated AnalogLow Anticancer ActivityWeak

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